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Compound of Interest

Compound Name: T-3764518

Cat. No.: B15574587

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3764518 is a novel, potent, and orally available small molecule inhibitor of Stearoyl-CoA
Desaturase 1 (SCD1).[1] SCD1 is a key enzyme in lipogenesis, responsible for converting
saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAS).[1][2] This enzymatic
activity is crucial for various cellular processes, including membrane fluidity and lipid signaling.
In many cancer types, SCD1 is overexpressed and plays a significant role in promoting cell
proliferation and survival.[1][2] T-3764518 exerts its anti-cancer effects by inhibiting SCD1,
leading to an accumulation of SFAs, which in turn induces endoplasmic reticulum (ER) stress
and ultimately triggers apoptosis (programmed cell death).[1] These application notes provide
detailed protocols for utilizing T-3764518 in in-vitro studies to investigate its effects on cancer
cells.

Mechanism of Action

T-3764518 specifically targets and inhibits the enzymatic activity of SCD1. This inhibition blocks
the conversion of stearoyl-CoA to oleoyl-CoA, leading to a shift in the cellular lipid profile,
characterized by an increased ratio of saturated to unsaturated fatty acids.[1] This alteration in
lipid composition disrupts cellular homeostasis, particularly affecting the endoplasmic reticulum,
leading to the unfolded protein response (UPR) and ER stress. Prolonged ER stress activates
pro-apoptotic signaling pathways, culminating in cancer cell death, which can be observed by
an increase in markers such as cleaved poly (ADP-ribose) polymerase 1 (PARP1).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15574587#how-to-use-t-3764518-in-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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